Cas no 4395-53-3 (Vat Olivet)

• Product Name: Vat Olivet
• CAS No: 4395-53-3
• MF: C₄₅H₂₂N₂O₅
• MW: 670.67
• CID: 45002

Vat Olivet Chemical and Physical Properties

Names and Identifiers

• Vat Olivet
• Vat Black 25
• 3-(anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth[2,3-h]acridine-5,10,15(16H)-trione
• 3-(Anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione
• 3-<1-Anthrachinonylamino>-anthra<2.1.9-mna>naphtha<2.3-h>acridin-5,10,15<16H>-trion
• Anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione,3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)
• caledon olive D
• cibanone olive S
• EINECS 224-519-9
• Indanthren Olive T
• sandothrene olive T
• C.I. 69525
• Vat Olive Green T
• 3-(Anthraquinon-1-ylamino)anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15(16H)-trione

• Inchi： InChI=1S/C45H22N2O5/c48-41-26-6-1-3-8-28(26)44(51)38-30(41)10-5-11-34(38)46-21-12-13-22-23-18-19-35-37-24(14-16-31(36(23)37)43(50)33(22)20-21)25-15-17-32-39(40(25)47-35)45(52)29-9-4-2-7-27(29)42(32)49/h1-20,46-47H
• InChI Key： JACFBUVEFBYGAX-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C(=CC=C3)NC4=CC5=C(C=C4)C6=C7C(=CC=C8C9=C(C%10=C(C=C9)C(=O)C%11=CC=CC=C%11C%10=O)NC(=C87)C=C6)C5=O)C2=O

Computed Properties

• Exact Mass: 686.14800
• Monoisotopic Mass: 670.152872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 2
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.527
• Refractive Index: 1.826
• PSA: 130.24000
• LogP: 8.09390